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Compound of Interest

4-(Hydroxymethyl)oxane-4-
Compound Name:
carbonitrile

cat. No.: B1292780

Application Notes and Protocols for 4-
(hydroxymethyl)oxane-4-carbonitrile

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed information on 4-(hydroxymethyl)oxane-4-carbonitrile (CAS
No. 1010836-56-2), a valuable building block in medicinal chemistry and drug discovery.
Included are its chemical and physical properties, a proposed experimental protocol for its
synthesis, and potential reaction schemes for its derivatization. The application of this
bifunctional molecule in the synthesis of novel chemical entities is also discussed.

Chemical and Physical Properties

4-(hydroxymethyl)oxane-4-carbonitrile is a colorless to light yellow oil. Its key properties are
summarized in the table below.[1]
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Property Value Reference

CAS Number 1010836-56-2 [1]
Tetrahydro-4-

Alternative Name (hydroxymethyl)-2H-pyran-4- [1]
carbonitrile

Molecular Formula C7H11NO:2 [1]

Molecular Weight 141.17 g/mol [1]

Appearance Colorless to light yellow oil [1]

Purity (GC) >99.91% [1]

Water Content (KF) <0.13% [1]

Proposed Experimental Protocol for Synthesis

While a specific published protocol for the synthesis of 4-(hydroxymethyl)oxane-4-

carbonitrile was not identified in the searched literature, a plausible synthetic route can be

proposed based on the known chemistry of related tetrahydropyran systems. The following

protocol describes a potential method for the hydroxymethylation of 4-cyanotetrahydropyran.

Reaction Scheme:
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3. HsO* workup
2. Paraformaldehyde

1. LDA, THF, -78 °C

(4-cyanotetrahydropyran)—>(4-(hydroxymethyl)oxane-4-carbonitriIe)
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4-(hydroxymethyl)oxane-4-c@
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. 4-METHYLTETRAHYDRO-2H-PYRAN-4-CARBONITRILE synthesis - chemicalbook
[chemicalbook.com]

 To cite this document: BenchChem. [experimental protocol for reactions involving 4-
(hydroxymethyl)oxane-4-carbonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1292780#experimental-protocol-for-reactions-
involving-4-hydroxymethyl-oxane-4-carbonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426
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